Cas no 1352739-05-9 (N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is a boronic ester derivative featuring a pyridine core functionalized with a tetrahydrofuran (THF)-derived amine substituent. This compound is of interest in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to the stability and reactivity of its boronate ester group. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its handling and storage properties, while the oxolane (THF) methylamine side chain may influence solubility and coordination behavior. Its structural features make it a versatile intermediate for constructing complex heterocyclic frameworks, with potential applications in pharmaceuticals and materials science. The compound’s stability under ambient conditions further facilitates its use in multistep synthetic routes.

N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine structure

1352739-05-9 structure

Product Name:N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

CAS No:1352739-05-9

MF:C₁₆H₂₅BN₂O₃

MW:304.192304372787

MDL:MFCD18761514

CID:3165875

PubChem ID:78265138

Update Time:2025-06-29

N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
- N-[(oxolan-2-yl)methyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
- N-(OXOLAN-2-YLMETHYL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-AMINE
- CS-0175712
- N-((tetrahydrofuran-2-yl)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
- MFCD18761514
- AKOS024462300
- AS-3086
- 1352739-05-9
- MDL： MFCD18761514
- Inchi： 1S/C16H25BN2O3/c1-15(2)16(3,4)22-17(21-15)12-7-8-14(18-10-12)19-11-13-6-5-9-20-13/h7-8,10,13H,5-6,9,11H2,1-4H3,(H,18,19)
- InChI Key： PXYGHZWAAXGHNE-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(C=C2)NCC2CCCO2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 304.1958228Da
Monoisotopic Mass: 304.1958228Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6Å²

N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Storage Condition：Store at room temperature

N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM208175-1g	N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9	95+%	1g	$113	2021-08-04
Ambeed	A315177-1g	N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9	95+%	1g	$65.0	2024-04-24
TRC	N888508-50mg	N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9		50mg	$ 50.00	2022-06-03
TRC	N888508-100mg	N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9		100mg	$ 65.00	2022-06-03
TRC	N888508-500mg	N-(Oxolan-2-ylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9		500mg	$ 80.00	2022-06-03
AK Scientific	AMTB1037-250mg	N-((tetrahydrofuran-2-yl)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9	95%	250mg	$37	2025-02-18
AK Scientific	AMTB1037-1g	N-((tetrahydrofuran-2-yl)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9	95%	1g	$102	2025-02-18
AK Scientific	AMTB1037-5g	N-((tetrahydrofuran-2-yl)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	1352739-05-9	95%	5g	$408	2025-02-18
abcr	AB496957-1 g	N-((Tetrahydrofuran-2-yl)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine, 95%; .	1352739-05-9	95%	1g	€128.60	2023-06-15
abcr	AB496957-5 g	N-((Tetrahydrofuran-2-yl)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine, 95%; .	1352739-05-9	95%	5g	€303.40	2023-06-15